Cas no 2375274-49-8 (2-(9H-fluoren-9-yl)methyl 7a-methyl 3a-fluoro-octahydro-1H-pyrrolo[3,4-c]pyridine-2,7a-dicarboxylate)

• Product Name: 2-(9H-fluoren-9-yl)methyl 7a-methyl 3a-fluoro-octahydro-1H-pyrrolo[3,4-c]pyridine-2,7a-dicarboxylate
• CAS No: 2375274-49-8
• MF: C₂₄H₂₅FN₂O₄
• MW: 424.464709997177
• CID: 6019780
• PubChem ID: 165744745
• Update Time: 2025-07-09

2-(9H-fluoren-9-yl)methyl 7a-methyl 3a-fluoro-octahydro-1H-pyrrolo[3,4-c]pyridine-2,7a-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(9H-fluoren-9-yl)methyl 7a-methyl 3a-fluoro-octahydro-1H-pyrrolo[3,4-c]pyridine-2,7a-dicarboxylate
• EN300-7445103
• 2375274-49-8

• Inchi： 1S/C24H25FN2O4/c1-30-21(28)23-10-11-26-13-24(23,25)15-27(14-23)22(29)31-12-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,20,26H,10-15H2,1H3
• InChI Key： XQJMLWGIZASSAW-UHFFFAOYSA-N
• SMILES： FC12CNCCC1(C(=O)OC)CN(C(=O)OCC1C3C=CC=CC=3C3=CC=CC=C13)C2

Computed Properties

• Exact Mass: 424.17983545g/mol
• Monoisotopic Mass: 424.17983545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.9Ų

Additional information on 2-(9H-fluoren-9-yl)methyl 7a-methyl 3a-fluoro-octahydro-1H-pyrrolo[3,4-c]pyridine-2,7a-dicarboxylate

2-(9H-fluoren-9-yl)methyl 7a-methyl 3a-fluoro-octahydro-1H-pyrrolo[3,4-c]pyridine-2,7a-dicarboxylate: A Comprehensive Overview

The compound with CAS No. 2375274-49-8, named 2-(9H-fluoren-9-yl)methyl 7a-methyl 3a-fluoro-octahydro-1H-pyrrolo[3,4-c]pyridine-2,7a-dicarboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethyl group and a pyrrolopyridine framework. The presence of the fluorenylmethyl group introduces unique electronic and optical properties, making this compound a promising candidate for applications in advanced materials and drug delivery systems.

Recent studies have highlighted the potential of fluorenylmethyl-substituted pyrrolopyridines in enhancing the stability and bioavailability of pharmaceutical compounds. The octahydro-1H-pyrrolo[3,4-c]pyridine core of this molecule provides a rigid and versatile scaffold for further functionalization. Researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules with improved pharmacokinetic profiles. For instance, its ability to form stable ester linkages has been leveraged in the development of controlled-release drug delivery systems.

The synthesis of 2-(9H-fluoren-9-yl)methyl 7a-methyl 3a-fluoro-octahydro-1H-pyrrolo[3,4-c]pyridine-2,7a-dicarboxylate involves a multi-step process that combines principles from stereochemistry and catalytic asymmetric synthesis. The introduction of the fluoro group at the 3a position plays a critical role in modulating the electronic properties of the molecule. This substitution pattern has been shown to enhance the molecule's reactivity in certain chemical transformations, making it an ideal substrate for further derivatization.

In terms of applications, this compound has found utility in the field of optoelectronics. The fluorenylmethyl group imparts strong fluorescence properties to the molecule, which can be exploited in the development of organic light-emitting diodes (OLEDs) and sensors. Recent advancements in OLED technology have demonstrated that compounds with similar structural motifs exhibit superior luminous efficiency and color purity. Furthermore, the dicarboxylate functionality at positions 2 and 7a allows for easy integration into polymer matrices, enabling its use in flexible electronic devices.

From a structural standpoint, the octahydro nature of the pyrrolopyridine ring contributes to its stability under physiological conditions. This makes it particularly suitable for biomedical applications, such as targeted drug delivery and imaging agents. The methyl substitution at position 7a further enhances the molecule's lipophilicity, which is advantageous for crossing biological membranes.

Looking ahead, ongoing research is focused on optimizing the synthesis routes for 2-(9H-fluoren-9-yl)methyl 7a-methyl 3a-fluoro-octahydro-1H-pyrrolo[3,4-c]pyridine-2,7a-dicarboxylate to improve yield and reduce costs. Additionally, efforts are being made to explore its potential as a building block for more complex molecular architectures. Collaborative studies between chemists and materials scientists are expected to unlock new functionalities for this compound in areas such as nanotechnology and green chemistry.

In conclusion, CAS No. 2375274-49-8 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and versatile properties make it an invaluable tool for researchers aiming to push the boundaries of modern science and technology.